Cas no 61292-88-4 (Benzenamine, 4-[3-(1H-imidazol-1-yl)propyl]-)

• Product Name: Benzenamine, 4-[3-(1H-imidazol-1-yl)propyl]-
• CAS No: 61292-88-4
• MF: C₁₂H₁₅N₃
• MW: 201.267602205276
• CID: 485553
• PubChem ID: 21481593
• Update Time: 2025-04-19

Benzenamine, 4-[3-(1H-imidazol-1-yl)propyl]- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4-[3-(1H-imidazol-1-yl)propyl]-
• 4-(3-imidazol-1-ylpropyl)aniline
• 61292-88-4
• SCHEMBL5655551
• HNJCSRMLVWFRPH-UHFFFAOYSA-N
• 4-[3-(imidazol-1-yl)propyl]aniline
• DTXSID30614477
• 4-[3-(1H-Imidazol-1-yl)propyl]aniline

• Inchi： 1S/C12H15N3/c13-12-5-3-11(4-6-12)2-1-8-15-9-7-14-10-15/h3-7,9-10H,1-2,8,13H2
• InChI Key： HNJCSRMLVWFRPH-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)CCCC1C=CC(=CC=1)N

Computed Properties

• Exact Mass: 201.126597491g/mol
• Monoisotopic Mass: 201.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 43.8Ų